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Compound of Interest

Compound Name: Rebaudioside S

Cat. No.: B15595482

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive toxicological assessment and safety evaluation of
Rebaudioside S, a minor steviol glycoside, in comparison to other prominent high-intensity
sweeteners. While direct toxicological data for Rebaudioside S are limited, regulatory bodies
such as the European Food Safety Authority (EFSA) and the Joint FAO/WHO Expert
Committee on Food Additives (JECFA) advocate for a "read-across" approach. This scientific
principle allows for the safety assessment of minor steviol glycosides by leveraging the
extensive toxicological database of major steviol glycosides like Rebaudioside A and
Stevioside, due to their shared metabolic fate of being hydrolyzed to steviol in the human gut.

[LI[21[3][4]15]

This report synthesizes available data on Rebaudioside S through this read-across approach
and presents a comparative analysis against other steviol glycosides (Rebaudioside A, D, and
M) and widely used artificial sweeteners (Aspartame, Sucralose, and Saccharin).

Comparative Toxicological Data

The following tables summarize key quantitative toxicological data for Rebaudioside S (via
read-across from other steviol glycosides) and its alternatives.

Table 1: Acute and Subchronic Toxicity Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15595482?utm_src=pdf-interest
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.wso-site.com/news-stevia/484-metabolism-and-effect-of-steviol-glycosides-and-steviol-on-human-gut-microbiome
https://www.purecircle.com/na/en-us/purecirclesteviainstitute/stevia-science-and-research/metabolism.html
https://encyclopedia.pub/entry/21862
https://pmc.ncbi.nlm.nih.gov/articles/PMC9028423/
https://www.researchgate.net/publication/10768135_Absorption_and_metabolism_of_glycosidic_sweeteners_of_stevia_mixture_and_their_aglycone_steviol_in_rats_and_humans
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

. NOAEL (mg/kg
Sweetener Test Type Species Reference
bwl/day)
Rebaudioside S Subchronic Oral ~4161 (male),
Rat [61[7]
(by read-across) (13-week) ~4645 (female)
o Subchronic Oral 4161 (male),
Rebaudioside A Rat [61[71[8]
(13-week) 4645 (female)
Subchronic Oral
Rebaudioside D Rat >2000 9]
(28-day)
Not directly
o Subchronic Oral tested, read-
Rebaudioside M Rat
(read-across) across from Reb
A applied
Aspartame Subchronic Oral Rat 4000
Subchronic Oral
Sucralose Rat 3000 [10][11]
(26-week)
Saccharin Subchronic Oral Rat 250
Table 2: Chronic Toxicity and Carcinogenicity Data
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NOAEL ] .
) Carcinogeni
Sweetener Test Type Species (mglkg . L Reference
city Finding
bwi/day)
Rebaudioside  Chronic/Carci
o 967 Not
S (by read- nogenicity (2- Rat o ) ) [6]
(stevioside) Carcinogenic
across) year)
Chronic/Carci
o o Not
Stevioside nogenicity (2- Rat 970 ) ) [6][12]
Carcinogenic
year)
No consistent
Chronic/Carci evidence of
Aspartame o Rat 4000 ) o [13]
nogenicity carcinogenicit
y
Chronic/Carci Not
0
Sucralose nogenicity (2- Rat 1500 ) ] [14][15][16]
Carcinogenic
year)
Not classified
_ Chronic/Carci as
Saccharin o Rat 250 ) )
nogenicity carcinogenic
to humans
Table 3: Genotoxicity Data (Ames Test)
Metabolic
Sweetener Ames Test Result L Reference
Activation
Rebaudioside S (by ] ) )
Negative With and without [17]
read-across)
Rebaudioside A Negative With and without [17]
Aspartame Negative With and without [6][18][19]
Sucralose Negative With and without [20][21]
Saccharin Negative With and without [12][22]
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Table 4: Reproductive and Developmental Toxicity Data

| Sweetener | Test Type | Species | NOAEL (mg/kg bw/day) | Reference | |---|---|---]---| |
Rebaudioside S (by read-across) | Two-Generation Reproduction | Rat | 2048-2273 |[7][10] | |
Rebaudioside A | Two-Generation Reproduction | Rat | 2048-2273 |[7][10] | | Aspartame |
Developmental | Rat | 4000 | | | Sucralose | Developmental | Rabbit | 1000 | | | Saccharin |
Developmental | Rat | 500 | |

Table 5: Acceptable Daily Intake (ADI)

Sweetener Issuing Body ADI (mg/kg bw/day) Reference
Steviol Glycosides 4 (as steviol

_ . JECFA/EFSA _ [2]
(including Reb S) equivalents)
Aspartame JECFA/FDA 40/ 50 [23]
Sucralose JECFA/FDA 15/5 [14]
Saccharin JECFA/FDA 5/15

Experimental Protocols

The toxicological evaluations summarized above are based on standardized study designs,
primarily following the Organization for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals.

Subchronic Oral Toxicity (OECD 407)

This 28-day or 90-day (13-week) study in rodents is designed to provide information on the
potential health hazards arising from repeated oral exposure to a substance.[24][25][26][27]
Key parameters include:

o Test System: Typically Wistar or Sprague-Dawley rats.

o Administration: The test substance is administered daily by gavage or in the diet at a
minimum of three dose levels, plus a control group.
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Observations: Daily clinical observations, weekly body weight and food consumption
measurements.

Clinical Pathology: Hematology and clinical biochemistry parameters are assessed at
termination.

Pathology: Gross necropsy and histopathological examination of organs and tissues.

Endpoint: Determination of the No-Observed-Adverse-Effect Level (NOAEL).

Chronic Toxicity/Carcinogenicity (OECD 452)

These long-term studies (typically 2 years in rats) assess the potential for a substance to cause
chronic toxicity and/or cancer.[13][19][22][28][29]

Test System: Usually Fischer 344 or Sprague-Dawley rats.

Administration: The test substance is administered in the diet for the majority of the animal's
lifespan.

Observations: Similar to subchronic studies, with a focus on tumor development.

Pathology: Comprehensive gross and histopathological examination of all organs and
tissues.

Endpoint: Determination of the NOAEL for chronic toxicity and assessment of carcinogenic
potential.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This in vitro assay is used to detect gene mutations.[2][4][14][30][31][32][33]

Test System: Histidine-dependent strains of Salmonella typhimurium and tryptophan-
dependent strains of Escherichia coli.

Procedure: Bacteria are exposed to the test substance with and without a metabolic
activation system (S9 mix from rat liver).
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» Endpoint: A positive result is indicated by a significant increase in the number of revertant
colonies (bacteria that have mutated back to a state where they can synthesize the required
amino acid).

Prenatal Developmental Toxicity (OECD 414)

This study evaluates the potential for a substance to cause adverse effects on the developing
embryo or fetus.[3][8][11][23][34]

o Test System: Typically pregnant rats or rabbits.

Administration: The test substance is administered daily during the period of major
organogenesis.

Observations: Maternal clinical signs, body weight, and food consumption are monitored.
Uteri are examined for pre- and post-implantation loss.

Fetal Examination: Fetuses are examined for external, visceral, and skeletal abnormalities.

Endpoint: Determination of the NOAEL for maternal and developmental toxicity.

Metabolic Pathways and Signaling

The metabolic fate of a sweetener is a critical determinant of its toxicological profile.

Steviol Glycosides (including Rebaudioside S)

Steviol glycosides are not absorbed in the upper gastrointestinal tract. Upon reaching the
colon, gut bacteria hydrolyze them to a common aglycone, steviol. Steviol is then absorbed,
metabolized in the liver to steviol glucuronide, and excreted in the urine.[1][2][3][4][5] This
common metabolic pathway is the basis for the read-across approach to safety assessment.

Caption: Metabolic pathway of steviol glycosides in humans.

Aspartame

Aspartame is rapidly and completely hydrolyzed in the small intestine into its constituent parts:
aspartic acid, phenylalanine, and methanol. These are then absorbed and enter the body's
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normal metabolic pathways.[13][17][18][23][35]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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